Journal Name:Chinese Journal of Catalysis
Journal ISSN:0253-9837
IF:12.92
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/709300/description#description
Year of Origin:1980
Publisher:Science Press
Number of Articles Per Year:203
Publishing Cycle:Monthly
OA or Not:Not
Simple Electroosmotic Pump and Active Microfluidics with Asymmetrically Coated Microelectrodes
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-07-09 , DOI: 10.1002/smsc.202300026
Electroosmotic pumps can deliver liquid without moving parts, making them suitable for microfluidic and lab-on-chip systems. Previously, alternating current electroosmotic pumps were constructed using pairs of coplanar asymmetrical interdigitated microelectrodes on the same substrate. In this work, a simpler micropumping system is developed, separating the electrodes on two substrates and breaking the symmetry by half-depositing electrodes with 3D microstructures. Numerical simulation models of the pumping system and experimental velocity profiles are used to explain the fluid motion mechanism and structure-dependent pumping performance. In addition to its efficiency and simplicity, this new pumping system also allows for the creation of a microvortex device and an active microfluidics device. This scalable micropumping system provides a way to pump liquids at microscopic or macroscopical scale in complex microfluidics systems.
Detail
Microneedle-Integrated Device for Transdermal Sampling and Analyses of Targeted Biomarkers
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-04-22 , DOI: 10.1002/smsc.202200087
Currently available point-of-care systems for body fluid collection exhibit poor integration with sensors. Herein, the design of a disposable device for interstitial fluid (ISF) extraction as well as glucose, lactate, and potassium ion (K+) monitoring is reported on. It is minimally invasive and appropriate for single use, minimizing the risk of infection to the user. This microscale device contains a 3D-printed cap-like structure with a four-by-four microneedle (MN) array, bioreceptor-modified carbon fiber (CF)-sensing surface, and negative pressure convection technology. These features are incorporated within a compact, self-contained, and manually operated microscale device, which is capable of withdrawing ≈3.0 μL of ISF from the skin. MN arrays applied with an upward driving force may increase the ISF flow rate. Moreover, functionalized CF working electrodes (WE1, WE2, WE3) are shown to selectively detect lactate, glucose, and K+ with high sensitivities of 0.258, 0.549, and 0.657 μA μm−1 cm−2 and low detection limits of 0.01, 0.080, 0.05 μm, respectively. Ex vivo testing on porcine skin is used to detect the ISF levels of the biomarkers. The microscale device can be a replacement for current point-of-care diagnostic approaches.
Detail
Charge Steering in Heterojunction Photocatalysis: General Principles, Design, Construction, and Challenges
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-01-04 , DOI: 10.1002/smsc.202200041
Steering charge kinetics is a key to optimizing quantum efficiency. Advancing the design of photocatalysts (ranging from single semiconductor to multicomponent semiconductor junctions) that promise improved photocatalytic performance for converting solar to chemical energy, entails mastery of increasingly more complicated processes. Indeed, charge kinetics become more complex as both charge generation and charge consumption may occur simultaneously on different components, generally with charges being transferred from one component to another. Capturing detailed charge dynamics information in each heterojunction would provide numerous significant benefits for applications and has been needed for a long time. Here, the steering of charge kinetics by modulating charge energy states in the design of semiconductor–metal-interface-based heterogeneous photocatalysts is focused. These phenomena can be delineated by separating heterojunctions into classes exhibiting either Schottky/ohmic or plasmonic effects. General principles for the design and construction of heterojunction photocatalysts, including recent advances in the interfacing of semiconductors with graphene, carbon quantum dots, and graphitic carbon nitride are presented. Their limitations and possible future outlook are brought forward to further instruct the field in designing highly efficient photocatalysts.
Detail
A Surface Conformal Laser-Assisted Alloying Reaction for 3D-Printable Solid/Liquid Biphasic Conductors
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-02-03 , DOI: 10.1002/smsc.202200089
Recently, electronics research has made major advances toward a new platform technology facilitating form factor-free devices. 3D printing techniques have attracted significant attention in the context of fabricating arbitrarily shaped circuits. Herein, a 3D-printable metallic ink comprising multidimensional eutectic gallium indium (EGaIn)/Ag hierarchical particles is proposed to fabricate arbitrarily designable solid/liquid biphasic conductors that can be inherently self-healed/chip bonded and do not suffer from liquid flood out due to their liquid and solid nature, respectively. The EGaIn/Ag hierarchical particles are designed to have plasmonic optical absorption at the visible green–red wavelength regime, which is elucidated by an optical simulation study, and also enable the direct transfer of thermal energy, generated in the vicinity of the Ag nanoparticles, to the surface of the EGaIn particles. The 3D surface conformal green laser irradiation process activates the evolution of the biphasic conductive layer from the as-printed insulating particulate one. The chemical/physical evolution is elucidated along with a photothermal simulation study for clarifying the suppression of undesirable side reactions. It is demonstrated that the biphasic conductors formed by successive 3D printing and the surface conformal green laser irradiation process exhibit electrical properties that have thus far been unexplored in solid metallic conductors.
Detail
Implementation of Photosynaptic and Electrical Memory Functions in Organic Nano-Floating-Gate Transistors via a Perovskite-Nanocrystal-Based Nanocomposite Tunneling Layer
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-07-18 , DOI: 10.1002/smsc.202300068
An organic nano-floating-gate transistor (ONFGT) with both photosynaptic and electrical memory functions is developed using a perovskite (CsPbBr3) NC-insulating polymer (polystyrene; PS) nanocomposite and CsPbBr3 NCs as the tunneling and floating gate layers, respectively. The introduction of the CsPbBr3 NCs–PS nanocomposite layer improves the photoresponsivity of the ONFGT under ultraviolet–visible irradiation, resulting in an increase in both the photocurrent and the light-to-dark current ratio by 10−8 A and 104 orders of magnitude, respectively. It also exhibits high responsivity (0.804 A W−1) and external quantum efficiency (249.3%) under 400 nm irradiation. Furthermore, the photosynaptic characteristics of the ONFGT under visible-light irradiation are investigated. To mimic biological nervous systems, the photocurrent of the device is dynamically modulated by varying the light intensity and duration. Notably, an increase in synaptic weight is observed under repeated photonic stimulations, as shown by changes in synaptic weight with each light pulse. Also, the ONFGT exhibits excellent nonvolatile memory characteristics in the dark, displaying a hysteresis window value of 2.9 V for a gate double sweep under ±5.0 V. Consequently, the perovskite NCs–insulating polymer nanocomposite tunneling layer is crucial for enabling photoresponsivity and memory characteristics in nano-floating-gate transistors, making them suitable for multifunctional electronic devices.
Detail
Ultraminiaturized Microfluidic Electrochemical Surface-Enhanced Raman Scattering Chip for Analysis of Neurotransmitters Fabricated by Ship-in-a-Bottle Integration
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-01-29 , DOI: 10.1002/smsc.202200093
Electrochemical surface-enhanced Raman scattering (EC-SERS) is a promising technique for the diagnosis of trace amounts of neurotransmitters, because it can elucidate neurotransmitters’ behavior on electrodes to deduce their functions in the human body. However, the current EC-SERS devices need several tens of milliliters of analyte solution to collect enough signal for analysis. Miniaturization of EC-SERS devices is crucial for the early diagnosis of disease and point-of-care testing. Herein, a new type of EC-SERS sensor based on 3D microfluidic chips for the analysis of neurotransmitters in ultrasmall volumes is proposed. The microfluidic EC-SERS chip is fabricated by a ship-in-a-bottle technique based on hybrid laser processing. The working electrode is modified using silver/zinc oxide materials, enabling the formation of a unique “candy apple” structure. To assess the fabricated microfluidic EC-SERS chips, ascorbic acid is analyzed using the ingenious microfluidic EC-SERS chips to elucidate its redox reaction by EC-SERS spectroscopy. Significantly, a sub-10 μL volume of analyte solution is sufficient for EC-SERS analysis, which is several orders smaller in volume than the requirements of current EC-SERS devices. The unprecedented microfluidic EC-SERS chips fabricated by the ship-in-a-bottle integration technique can be used in portable and smart analyzers for next-generation biomedicines and catalysts.
Detail
Nano-Metamaterial: A State-of-the-Art Material for Magnetic Resonance Imaging
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-07-04 , DOI: 10.1002/smsc.202300015
Metamaterials are artificially designed materials with multilevel-ordered microarchitectures, which exhibit extraordinary properties not occurring in nature, and their applications have been widely exploited in various research fields. However, the progress of metamaterials for biomedical applications is relatively slow, largely due to the limitations in the size tailoring. When reducing the maximum size of metamaterials to nanometer scale, their multilevel-ordered microarchitectures are expected to obtain superior functions beyond conventional nanomaterials with single-level microarchitectures, which will be a prospective candidate for the next-generation diagnostic and/or therapeutic agents. Here, a forward-looking discussion on the superiority of nano-metamaterials for magnetic resonance imaging (MRI) according to the imaging principles, which is attributed to the unique periodic arrangement of internal multilevel structural units in nano-metamaterials, is presented. Moreover, recent advances in the development of nano-metamaterials for high-performance MRI are introduced. Finally, the challenges and future perspectives of nano-metamaterials as promising MRI contrast agents for biomedical applications are briefly commented.
Detail
Filament-Based Melt Electrowriting Enables Dual-Mode Additive Manufacturing for Multiscale Constructs
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-06-11 , DOI: 10.1002/smsc.202300021
Melt electrowriting (MEW) is an electric-field-assisted fiber-forming biofabrication strategy for the additive manufacturing (AM) of precisely defined 3D microarchitectures. MEW is based on pressure-driven extrusion of a polymer melt pool, currently mainly implemented at laboratory scale with specialized machine technology and limited to only few materials. This precludes the accessibility of MEW to a broader user group and can become the bottleneck of MEW's technological advancement. In contrast to conventional MEW, a filament-based approach (F-MEW) is introduced that exploits the technological ecosystem of fused filament fabrication (FFF), a globally used transformative AM technique. In this work, a polymer filament serves as feedstock material and is melted just on demand. By upgrading existing FFF systems, MEW of polymer microfibers is enabled, as validated with polycaprolactone (PCL) and demonstrated with direct writing of thermosensitive polydioxanone (PDO). Finally, FFF and F-MEW are hybridized in a dual-mode AM process. This enables multiscale constructs featuring both FFF struts and one order of magnitude smaller F-MEW microfibers. This work opens the accessibility of F-MEW to the large FFF user group, potentially benefitting from the plethora of filaments available for FFF, while, at the same time, expanding the FFF fabrication window.
Detail
Recent Progress on Poly(3,4-Ethylenedioxythiophene):Poly(Styrenesulfonate) Bioelectrodes
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-04-24 , DOI: 10.1002/smsc.202300008
Sensing bioelectrical signals is of great significance to understand human disease. Reliable bioelectronic interface is the guarantee of high-quality bioelectrical signals. The unique electrochemical property and the mixed ionic and electrical conductivity of poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) make it an ideal material for the skin/tissue–electronic interface. However, pristine PEDOT:PSS-based devices cannot meet the requirements for practical use. Toward this end, herein, the development of PEDOT:PSS-based electrodes and their most recent advances in sensing bioelectrical signals are summarized. First, the generation mechanism of bioelectrical signals is introduced in detail. Then, according to the characteristics of bioelectrical signals, the requirements of bioelectrodes are discussed. Next, representative achievements for improving conductivity, stretchability, and stability of PEDOT:PSS are introduced. Bioelectrical signals such as electromyogram (EMG), electrocardiogram (ECG), electrooculogram (EOG), and electroencephalogram (EEG) are successfully recorded by these PEDOT:PSS-based electrodes. Finally, a brief summary is provided, and the opportunities and challenges are also discussed.
Detail
Construction of an Artificial Interfacial Layer with Porous Structure toward Stable Zinc-Metal Anodes
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-04-12 , DOI: 10.1002/smsc.202300007
Aqueous zinc-ion batteries possess great potential in stationary energy storage devices. Nevertheless, the occurrence of zinc dendrite growth and hydrogen evolution reaction severely hinders the utilization efficiency and service life of zinc-metal anodes. Herein, an in situ etching strategy is proposed to construct an interfacial layer with porous structure on the surface of zinc foil under the assistance of tartaric acid (denoted as TA@Zn). The optimized anode surface is beneficial to not only achieve uniform Zn deposition behavior due to the low nucleation overpotential, but also enhance the interfacial reaction kinetics due to the reduced activation energy barrier. As expected, the TA@Zn-based symmetric cell delivers small voltage hysteresis and superior stability for 5000 h at the current density of 1 mA cm−2. Moreover, the TA@Zn|NH4V4O10 cell also exhibits high specific capacity and long-term cycling stability.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 CHEMISTRY, APPLIED 应用化学1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
14.20 45 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://mc03.manuscriptcentral.com/cjcatal